Cas no 303147-25-3 (2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide)

2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide is a specialized organic compound featuring a dichlorinated benzene core linked to a cyano-substituted phenyl ring via a carboxamide bridge, with an additional methylsulfanyl moiety. This structure imparts unique reactivity and potential utility in agrochemical or pharmaceutical applications, particularly as an intermediate in synthesis. The presence of electron-withdrawing groups (cyano, chloro) enhances its electrophilic character, facilitating selective reactions. The methylsulfanyl group may contribute to metabolic stability or binding interactions in bioactive molecules. Its well-defined molecular architecture allows for precise modifications, making it valuable for research and development in fine chemical synthesis. Proper handling is advised due to potential reactivity hazards.
2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide structure
303147-25-3 structure
Product Name:2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide
CAS No:303147-25-3
MF:
MW:
CID:4644478
Update Time:2025-10-30

2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 2,3-DICHLORO-N-[5-CYANO-2-(METHYLSULFANYL)PHENYL]BENZENECARBOXAMIDE
    • Benzamide, 2,3-dichloro-N-[5-cyano-2-(methylthio)phenyl]-
    • 2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide

2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D144230-0.5mg
2,3-Dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3
0.5mg
$ 50.00 2022-06-05
TRC
D144230-1mg
2,3-Dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3
1mg
$ 80.00 2022-06-05
TRC
D144230-2.5mg
2,3-Dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3
2.5mg
$ 155.00 2022-06-05
Key Organics Ltd
11K-528S-1MG
2,3-dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
11K-528S-5MG
2,3-dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
11K-528S-10MG
2,3-dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
11K-528S-0.5G
2,3-dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3 >90%
0.5g
£385.00 2025-02-09
Key Organics Ltd
11K-528S-1G
2,3-dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3 >90%
1g
£770.00 2025-02-09
Key Organics Ltd
11K-528S-5G
2,3-dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3 >90%
5g
£3080.00 2025-02-09
Key Organics Ltd
11K-528S-10G
2,3-dichloro-N-[5-cyano-2-(methylsulfanyl)phenyl]benzenecarboxamide
303147-25-3 >90%
10g
£5775.00 2025-02-09

Additional information on 2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide

2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide (CAS No. 303147-25-3)

The compound 2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide, identified by the CAS registry number 303147-25-3, is a complex organic molecule with a diverse range of potential applications in various fields. This compound is characterized by its unique chemical structure, which includes a benzenecarboxamide backbone substituted with dichloro, cyano, and methylsulfanyl groups. These functional groups contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Researchers have explored its role as a pesticide or herbicide, where its ability to inhibit specific enzymatic pathways in target organisms has shown promising results. The presence of the methylsulfanyl group, for instance, has been linked to enhanced bioavailability and stability in soil conditions, making it a candidate for sustainable agricultural practices.

In addition to its agricultural applications, this compound has also been investigated for its potential in the pharmaceutical industry. The cyano group and dichloro substituents are known to influence the molecule's pharmacokinetic properties, such as absorption and metabolism. Recent research has focused on its ability to act as a bioisostere, where it can replace existing drug molecules with improved efficacy and reduced toxicity.

The synthesis of 2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide involves a multi-step process that typically begins with the preparation of the benzenecarboxamide core. This is followed by successive substitutions to introduce the dichloro, cyano, and methylsulfanyl groups. The reaction conditions are carefully optimized to ensure high yields and purity, often utilizing advanced techniques such as microwave-assisted synthesis or catalytic methods.

The physical properties of this compound are also of significant interest. Its melting point, solubility, and stability under various conditions have been extensively studied to determine its suitability for different applications. For instance, its high thermal stability makes it a viable candidate for use in high-temperature industrial processes or as a component in polymer formulations.

In terms of environmental impact, researchers have examined the biodegradability of this compound. Preliminary studies suggest that it undergoes microbial degradation under aerobic conditions, which is a positive indicator for its eco-friendly disposal. However, further research is required to fully understand its long-term environmental effects.

The compound's structure also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technologies. Recent advancements in nanotechnology have opened new avenues for incorporating this compound into nanomaterials with tailored electronic properties.

In conclusion, 2,3-Dichloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide (CAS No. 303147-25-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an interesting subject for ongoing research and development efforts. As new studies emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical innovations.

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